I-BET762 carboxylic acid
Overview
Description
I-BET762 carboxylic acid, also known as Molibresib carboxylic acid, is an inhibitor of BRD4 with a pIC50 of 5.1 . It is an I-BET762-based warhead ligand for conjugation reactions of PROTAC targeting on BET .
Synthesis Analysis
The synthesis of I-BET762 carboxylic acid involves several steps, including the construction of the 1,4-benzodiazepine skeleton with the incorporation of an (S)-aspartic acid moiety . The synthesis process also includes the reaction of 2-amino-5-methoxybenzoic acid refluxed in acetic anhydride .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of I-BET762 carboxylic acid include the conjugation of I-BET762 carboxylic derivative with Boc-protected diamine spacer and the conjugation of I-BET762-diamine linker with NHS-fluorescein .Scientific Research Applications
- Clinical trials have evaluated I-BET762 (GSK525762A) for treating nuclear protein in testis (NUT) midline carcinoma, a rare but aggressive form of cancer . Its potential extends beyond NUT carcinoma to other cancers.
- I-BET762 carboxylic acid downregulates the expression of inflammatory genes in activated macrophages by disrupting the binding of acetylated histones to BET proteins .
- Synergy between I-BET762 and Talazoparib (a PARP inhibitor) is associated with attenuation of homologous recombination-dependent DNA repair processes .
Cancer Research
Inflammation and Immune Response
DNA Damage Response
Drug Development
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[(4S)-6-(4-chlorophenyl)-8-methoxy-1-methyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-4-yl]acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN4O3/c1-11-23-24-20-16(10-18(26)27)22-19(12-3-5-13(21)6-4-12)15-9-14(28-2)7-8-17(15)25(11)20/h3-9,16H,10H2,1-2H3,(H,26,27)/t16-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEIZLTSJCDOIBH-INIZCTEOSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C2N1C3=C(C=C(C=C3)OC)C(=NC2CC(=O)O)C4=CC=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NN=C2N1C3=C(C=C(C=C3)OC)C(=N[C@H]2CC(=O)O)C4=CC=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
I-BET762 carboxylic acid | |
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